Cas no 304896-61-5 ((2E)-3-[5-(2-chlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one)

• Product Name: (2E)-3-[5-(2-chlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one
• CAS No: 304896-61-5
• MF: C₁₇H₁₁ClO₃
• MW: 298.720443964005
• CID: 3055342
• PubChem ID: 5337172
• Update Time: 2025-06-13

(2E)-3-[5-(2-chlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[5-(2-chlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one
• AF-399/12153014
• 304896-61-5
• SR-01000424022
• AKOS000522528
• AB00099432-01
• SMSF0008611
• 3-[5-(2-chlorophenyl)-2-furyl]-1-(2-furyl)-2-propen-1-one
• 3-(5-(2-Chlorophenyl)furan-2-yl)-1-(furan-2-yl)prop-2-en-1-one
• 3-(5-(2-chlorophenyl)-2-furyl)-1-(2-furyl)-2-propen-1-one
• CB00134
• (E)-3-(5-(2-chlorophenyl)furan-2-yl)-1-(furan-2-yl)prop-2-en-1-one
• STK952104
• (E)-3-[5-(2-chlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one
• Cambridge id 5856518
• F0344-1777
• (2E)-3-[5-(2-chlorophenyl)-2-furyl]-1-(2-furyl)-2-propen-1-one
• SR-01000424022-1
• 684-021-6

• Inchi： 1S/C17H11ClO3/c18-14-5-2-1-4-13(14)16-10-8-12(21-16)7-9-15(19)17-6-3-11-20-17/h1-11H/b9-7+
• InChI Key： HSQSDYZIMHIVGW-VQHVLOKHSA-N
• SMILES： ClC1C=CC=CC=1C1=CC=C(/C=C/C(C2=CC=CO2)=O)O1

Computed Properties

• Exact Mass: 298.0396719Da
• Monoisotopic Mass: 298.0396719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 43.4Ų

Additional information on (2E)-3-[5-(2-chlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one

Research Brief on (2E)-3-[5-(2-chlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one (CAS: 304896-61-5)

The compound (2E)-3-[5-(2-chlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one (CAS: 304896-61-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this chalcone derivative in modulating key biological pathways, particularly those involved in inflammation and cancer. The presence of the 2-chlorophenyl and furan moieties in its structure is believed to contribute to its bioactivity, making it a promising candidate for further drug development. Computational docking studies suggest that this compound exhibits high affinity for specific protein targets, including cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB), which are critical in inflammatory responses.

In vitro experiments have demonstrated the compound's efficacy in inhibiting the proliferation of various cancer cell lines, with IC50 values in the low micromolar range. Notably, its selectivity towards cancer cells over normal cells has been a focal point of recent investigations, suggesting a favorable safety profile. Mechanistic studies indicate that the compound induces apoptosis via the intrinsic mitochondrial pathway, as evidenced by the activation of caspase-3 and caspase-9.

Further research has explored the compound's potential as an anti-inflammatory agent. Animal models of acute inflammation have shown significant reduction in pro-inflammatory cytokines such as TNF-α and IL-6 upon treatment with this compound. These findings are supported by molecular dynamics simulations, which reveal stable interactions between the compound and its target proteins.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of (2E)-3-[5-(2-chlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one. Recent efforts have focused on structural modifications to enhance its solubility and bioavailability while retaining its bioactivity. Preliminary data from these studies are encouraging, with several analogs showing improved in vivo performance.

In conclusion, (2E)-3-[5-(2-chlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one represents a versatile scaffold with significant potential in both oncology and immunology. Future research should prioritize translational studies to evaluate its clinical applicability, as well as further exploration of its mechanism of action at the molecular level.